Cas no 1806981-20-3 (5-Bromo-4-fluoropyrimidine)

• Product Name: 5-Bromo-4-fluoropyrimidine
• CAS No: 1806981-20-3
• MF: C₄H₂BrFN₂
• MW: 176.974483013153
• MDL: MFCD28740735
• CID: 5613582
• PubChem ID: 54126891
• Update Time: 2023-09-21

5-Bromo-4-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-fluoropyrimidine
• EN300-3249842
• 1806981-20-3
• Pyrimidine, 5-bromo-4-fluoro-
• 5-Bromo-4-fluoropyrimidine

• MDL： MFCD28740735
• Inchi： 1S/C4H2BrFN2/c5-3-1-7-2-8-4(3)6/h1-2H
• InChI Key： JANBRLKWZSDCOQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN=C1F

Computed Properties

• Exact Mass: 175.93854g/mol
• Monoisotopic Mass: 175.93854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.838±0.06 g/cm3(Predicted)
• Boiling Point: 201.0±20.0 °C(Predicted)
• pka: -1.04±0.16(Predicted)